Cas no 638-66-4 (Octadecanaldehyde)

• Product Name: Octadecanaldehyde
• CAS No: 638-66-4
• MF: C₁₈H₃₆O
• MW: 268.47784614563
• MDL: MFCD03790007
• CID: 503801
• PubChem ID: 125307242
• Update Time: 2025-11-02

Octadecanaldehyde Chemical and Physical Properties

Names and Identifiers

• Octadecanal
• Octadecanaldehyde
• NULL
• EINECS 211-346-9
• Octadecyl aldehyde
• stearic aldehyde
• Stearyl aldehyde
• Stearaldehyde
• n-Octadecanal
• 1-octadecanal
• FWWQKRXKHIRPJY-UHFFFAOYSA-N
• 1--Octadecanal
• Octadecanal (9CI)
• NSC68100
• LMFA06000098
• O0368
• C01838
• OCD
• SCHEMBL3471
• MFCD03790007
• Q7076690
• H11152
• NS00022609
• CS-W004307
• NSC-68100
• CHEBI:17034
• AKOS025212736
• PH4GZ7JT4C
• HY-W004307
• AS-56476
• DTXSID60213250
• 638-66-4
• UNII-PH4GZ7JT4C
• NSC 68100
• DTXCID60135741

• MDL： MFCD03790007
• Inchi： 1S/C18H36O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h18H,2-17H2,1H3
• InChI Key： FWWQKRXKHIRPJY-UHFFFAOYSA-N
• SMILES： O=CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 268.27700
• Monoisotopic Mass: 268.276615768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 16
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 8.1

Experimental Properties

• Color/Form: No data available
• Density: 0.8203 (estimate)
• Melting Point: 43.0 to 47.0 deg-C
• Boiling Point: 215°C/20mmHg(lit.)
• Flash Point: 154.5±6.6 °C
• Refractive Index: 1.4508 (estimate)
• PSA: 17.07000
• LogP: 6.44680

Octadecanaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：RG0181500
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes

Additional information on Octadecanaldehyde

Octadecanaldehyde (CAS No. 638-66-4): Properties, Applications, and Market Insights

Octadecanaldehyde, also known as Stearaldehyde (CAS No. 638-66-4), is a long-chain fatty aldehyde with significant industrial and commercial applications. This compound belongs to the family of aliphatic aldehydes, characterized by its 18-carbon chain and terminal aldehyde group. Its molecular formula is C₁₈H₃₆O, and it is widely recognized for its role in fragrance formulations, surfactants, and specialty chemicals.

The growing interest in sustainable chemicals and bio-based alternatives has positioned Octadecanaldehyde as a compound of interest in green chemistry. Researchers and manufacturers are exploring its potential in eco-friendly formulations, aligning with global trends toward reducing synthetic additives. This aligns with frequent search queries like "biodegradable aldehydes" and "natural fragrance ingredients", making it a relevant topic for SEO optimization.

From a chemical perspective, Octadecanaldehyde exhibits a waxy solid appearance at room temperature, with a melting point of approximately 38–40°C. Its solubility profile makes it suitable for use in lipid-based systems, such as emulsions and coatings. The compound is often utilized in the cosmetics industry, particularly in perfumery, where its mild, fatty odor contributes to base notes in high-end fragrances. Searches like "aldehyde uses in perfumes" and "long-chain aldehyde benefits" reflect user curiosity about its applications.

In industrial settings, Octadecanaldehyde serves as a precursor for the synthesis of fatty alcohols and wax esters, which are critical in lubricants and plasticizers. The demand for high-purity aldehydes in specialty chemicals has increased, as seen in trending searches such as "Octadecanaldehyde suppliers" and "CAS 638-66-4 price trends". Manufacturers are focusing on scalable production methods to meet this demand while adhering to environmental regulations.

Another emerging application of Octadecanaldehyde is in the development of antimicrobial coatings, particularly in healthcare and packaging materials. With rising concerns about hygiene, queries like "aldehyde-based disinfectants" and "non-toxic antimicrobial agents" have surged. Researchers are investigating its efficacy in combination with other bioactive compounds to enhance performance while maintaining safety standards.

The market for Octadecanaldehyde is influenced by trends in the personal care and food packaging industries. As consumers prioritize clean-label products, companies are reformulating ingredients to include naturally derived aldehydes. This shift is evident in search patterns such as "food-safe aldehydes" and "Octadecanaldehyde in cosmetics". Regulatory compliance, particularly in the EU and North America, plays a crucial role in its commercial adoption.

In conclusion, Octadecanaldehyde (CAS No. 638-66-4) is a versatile compound with expanding applications across multiple industries. Its role in green chemistry, fragrance development, and functional materials makes it a subject of ongoing research and market interest. By addressing trending topics like "sustainable aldehydes" and "high-performance chemical intermediates", this article aligns with current search behaviors while providing authoritative insights.